phenyl N-(2-acetylphenyl)carbamate
Description
Phenyl N-(2-acetylphenyl)carbamate is a chemical compound with the molecular formula C15H13NO3 . It has a molecular weight of 255.27 .
Synthesis Analysis
The synthesis of phenyl N-(2-acetylphenyl)carbamate and similar compounds has been studied . The reaction of hydroxy-substituted benzaldehydes with phenylisocyanate is known to take various pathways depending on the mutual location of the hydroxy and aldehyde groups on the benzene ring . A phosgene-free flow-system synthesis of carbamates in the reaction of various amines with dimethyl carbonate has also been presented .Molecular Structure Analysis
The molecular structure of phenyl N-(2-acetylphenyl)carbamate consists of 15 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms .Chemical Reactions Analysis
The chemical reactions of phenyl N-(2-acetylphenyl)carbamate have been explored in the context of aminolysis . The reaction of 4-formylphenyl-N-phenylcarbamate oxime with allyl-N-phenylcarbamate in the presence of chloramine T in refluxing EtOH has been studied .Scientific Research Applications
- Phenyl N-(2-acetylphenyl)carbamate is a carbamate compound that can cyclize to form heterocyclic compounds. Researchers have used it as a precursor to study the kinetics and mechanism of intramolecular cyclization, leading to the formation of 3-methyl-4H-1,3-benzoxazin-2(3H)-ones . Understanding these cyclization reactions contributes to organic synthesis strategies.
- Researchers have synthesized O-phenyl-N-aryl carbamates, similar in structure to phenyl N-(2-acetylphenyl)carbamate, and screened them against enzymes such as acetylcholinesterase, butyrylcholinesterase, and lipoxygenase . These studies explore potential enzyme inhibition properties.
- Phenyl N-(2-acetylphenyl)carbamate derivatives may exhibit biological activity. While not extensively studied, its carbamate functionality suggests potential antimicrobial or other bioactive properties .
- Researchers have identified phenyl N-(2-acetylphenyl)carbamate using 1H- and 13C-NMR spectroscopy . Further spectroscopic investigations could provide insights into its behavior and interactions.
Organic Synthesis and Cyclization Studies
Enzyme Inhibition Studies
Biologically Active Compounds
Spectroscopic Studies
properties
IUPAC Name |
phenyl N-(2-acetylphenyl)carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO3/c1-11(17)13-9-5-6-10-14(13)16-15(18)19-12-7-3-2-4-8-12/h2-10H,1H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQCVLICVKSKZJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC=C1NC(=O)OC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
phenyl N-(2-acetylphenyl)carbamate | |
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